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For Researchers, Scientists, and Drug Development Professionals

Introduction

(2R,5R)-2,5-Dimethylmorpholine hydrochloride is a chiral heterocyclic compound that has
garnered significant interest in medicinal chemistry and drug development. As a substituted
morpholine, it belongs to a class of compounds recognized as "privileged scaffolds" due to their
favorable physicochemical and metabolic properties, which often translate to improved
pharmacokinetic profiles in drug candidates.[1][2] The specific stereochemistry of (2R,5R)-2,5-
dimethylmorpholine hydrochloride makes it a valuable building block in the asymmetric
synthesis of complex molecules, particularly in the burgeoning field of targeted protein
degradation.

This technical guide provides a comprehensive overview of the molecular structure, properties,
and potential applications of (2R,5R)-2,5-Dimethylmorpholine hydrochloride, with a focus on
its role in the development of novel therapeutics.
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Molecular Structure and Properties

The molecular structure of (2R,5R)-2,5-Dimethylmorpholine hydrochloride is characterized
by a morpholine ring substituted with two methyl groups at the C2 and C5 positions. The "
(2R,5R)" designation specifies the absolute stereochemistry at these two chiral centers,
indicating a cis relationship between the two methyl groups, where both are on the same side
of the morpholine ring. The molecule is supplied as a hydrochloride salt, which enhances its
stability and solubility in aqueous media.

Physicochemical Properties

Quantitative data for the physicochemical properties of (2R,5R)-2,5-Dimethylmorpholine
hydrochloride is not extensively available in the public domain. However, based on the
general properties of related morpholine derivatives and information from chemical suppliers,
the following table summarizes its key characteristics.

Property Value Reference(s)
Molecular Formula CeH14CINO [3]

Molecular Weight 151.63 g/mol [3]

CAS Number 1639886-52-4 [3]
Appearance White to off-white solid Inferred

Purity Typically 295% Inferred

- Soluble in water and polar
Solubility ] Inferred
organic solvents

Boiling Point (free base) 150.8 + 15.0 °C at 760 mmHg [4]
Flash Point (free base) 50.1+9.8°C [4]
Density (free base) 0.9+0.1g/cm3 [4]

Synthesis and Characterization

The stereoselective synthesis of chiral 2,5-disubstituted morpholines is a key challenge in
organic chemistry. While a specific, detailed experimental protocol for the synthesis of
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(2R,5R)-2,5-Dimethylmorpholine hydrochloride is not readily available in peer-reviewed
literature, general strategies for the asymmetric synthesis of chiral morpholines can be
adapted.

General Synthetic Approach

A common approach to synthesize chiral morpholines involves the cyclization of chiral amino
alcohols. For (2R,5R)-2,5-dimethylmorpholine, a plausible synthetic route would start from a
chiral amino alcohol precursor that already contains one of the desired stereocenters.

A potential, though not explicitly documented, experimental workflow for the synthesis could
involve the following conceptual steps:
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Caption: Conceptual workflow for the synthesis of (2R,5R)-2,5-Dimethylmorpholine
hydrochloride.

Purification

Purification of the final product is crucial to ensure high enantiomeric and chemical purity.
Common techniques for the purification of chiral morpholine derivatives include:

o Column Chromatography: Effective for separating diastereomers and other impurities.
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e Recrystallization: A powerful technique for obtaining highly pure crystalline solids.

» Chiral High-Performance Liquid Chromatography (HPLC): Used to separate enantiomers
and confirm enantiomeric purity.

Characterization

The structure and purity of (2R,5R)-2,5-Dimethylmorpholine hydrochloride would be
confirmed using a combination of spectroscopic and analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
confirming the chemical structure and stereochemistry. While specific spectra for this
compound are not publicly available, related N-substituted morpholines have been
characterized by these methods.[5]

e Mass Spectrometry (MS): To confirm the molecular weight.

« Infrared (IR) Spectroscopy: To identify characteristic functional groups.

Chiral HPLC: To determine the enantiomeric excess (e.e.).

Applications in Drug Development

The primary application of (2R,5R)-2,5-Dimethylmorpholine hydrochloride in drug
development is as a key building block, particularly in the synthesis of Proteolysis-Targeting
Chimeras (PROTACS).

Role in PROTACs

PROTACSs are heterobifunctional molecules that induce the degradation of specific target
proteins by hijacking the cell's natural protein disposal system, the ubiquitin-proteasome
system. A PROTAC typically consists of three components: a ligand that binds to the target
protein, a ligand that recruits an E3 ubiquitin ligase, and a linker that connects these two
ligands.

The (2R,5R)-2,5-dimethylmorpholine moiety is often incorporated into the linker of PROTACS.
The rigid, chair-like conformation of the morpholine ring can help to control the spatial
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orientation of the two ligands, which is critical for the efficient formation of a productive ternary
complex between the target protein, the PROTAC, and the E3 ligase.
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Caption: General mechanism of action for a PROTAC utilizing a dimethylmorpholine-containing
linker.

The specific stereochemistry and substitution pattern of the morpholine ring can influence the
linker's rigidity, length, and vector, thereby impacting the PROTAC's efficacy and selectivity.
The cis-2,5-dimethyl substitution provides a defined three-dimensional structure that can be
exploited to optimize the geometry of the ternary complex.

Safety and Handling
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While a specific Safety Data Sheet (SDS) for (2R,5R)-2,5-Dimethylmorpholine
hydrochloride is not widely available, safety information for related compounds such as cis-
2,6-dimethylmorpholine provides guidance on handling procedures.[6]

o General Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid
inhalation of dust and contact with skin and eyes. Wear appropriate personal protective
equipment (PPE), including gloves, lab coat, and safety goggles.

o First Aid Measures:

o

Inhalation: Move to fresh air. If not breathing, give artificial respiration.

[e]

Skin Contact: Wash off with soap and plenty of water.

o

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

[¢]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.

o Storage: Store in a tightly closed container in a dry and well-ventilated place.

Conclusion

(2R,5R)-2,5-Dimethylmorpholine hydrochloride is a valuable chiral building block with
significant potential in drug discovery, particularly in the design of targeted protein degraders.
Its well-defined stereochemistry and the inherent properties of the morpholine scaffold make it
an attractive component for constructing linkers in PROTACS, enabling precise control over the
spatial arrangement of the molecule's functional domains. Further research into the synthesis
and application of this and related chiral morpholines is likely to yield novel therapeutic agents
with improved efficacy and selectivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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